Cas no 1806066-65-8 (4-(Aminomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-carboxaldehyde)

• Product Name: 4-(Aminomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-carboxaldehyde
• CAS No: 1806066-65-8
• MF: C₉H₉F₃N₂O₃
• MW: 250.174572706223
• CID: 4838839
• Update Time: 2025-05-21

4-(Aminomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-carboxaldehyde

• Inchi： 1S/C9H9F3N2O3/c1-16-8-7(17-9(10,11)12)5(3-13)2-6(4-15)14-8/h2,4H,3,13H2,1H3
• InChI Key： QQAUEZQVARWYFG-UHFFFAOYSA-N
• SMILES： FC(OC1C(=NC(C=O)=CC=1CN)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 262
• XLogP3: 1
• Topological Polar Surface Area: 74.4

Additional information on 4-(Aminomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-carboxaldehyde

4-(Aminomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-carboxaldehyde: A Key Intermediate in Modern Pharmaceutical Research

4-(Aminomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1806066-65-8) is a highly versatile and synthetically valuable compound that has garnered significant attention in the field of pharmaceutical chemistry. Its unique structural features, comprising an amine-substituted pyridine core with methoxy and trifluoromethoxy groups, make it an attractive scaffold for the development of novel bioactive molecules. This compound has emerged as a critical intermediate in the synthesis of various pharmacologically relevant derivatives, particularly those targeting neurological and inflammatory disorders.

The pyridine ring is a cornerstone in medicinal chemistry due to its ability to mimic the binding pockets of numerous biological targets. The presence of both aminomethyl and trifluoromethoxy substituents in this molecule imparts distinct electronic and steric properties, which can be leveraged to fine-tune the pharmacokinetic and pharmacodynamic profiles of drug candidates. Recent studies have highlighted its role in the development of small-molecule inhibitors that exhibit potent activity against enzymes involved in cancer progression and neurodegenerative diseases.

In the realm of drug discovery, 4-(aminomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-carboxaldehyde serves as a precursor for the synthesis of more complex heterocyclic compounds. The aldehyde functionality at the 6-position of the pyridine ring provides a reactive site for further derivatization, enabling chemists to introduce additional moieties such as amides, alcohols, or thiols. This flexibility has been exploited in the design of molecules with enhanced binding affinity and selectivity for therapeutic targets.

One of the most compelling applications of this compound is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in signal transduction pathways, and their dysregulation is often associated with various diseases, including cancer. The combination of an amine group and electron-withdrawing trifluoromethoxy substituents makes this pyridine derivative an ideal candidate for modulating kinase activity. For instance, researchers have utilized this intermediate to synthesize inhibitors targeting Janus kinases (JAKs), which are implicated in inflammatory responses and autoimmune disorders.

The impact of fluorine atoms on the biological activity of molecules cannot be overstated. The introduction of trifluoromethyl groups can enhance metabolic stability, improve lipophilicity, and increase binding affinity to biological targets. In the case of 4-(aminomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-carboxaldehyde, the trifluoromethoxy group at position 3 contributes to these favorable properties, making it a valuable building block for drug discovery efforts.

Recent advancements in computational chemistry have further facilitated the use of this compound in virtual screening campaigns. Molecular docking studies have demonstrated that derivatives derived from 4-(aminomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-carboxaldehyde can effectively interact with binding sites on proteins such as tyrosine kinases and transcription factors. These studies have provided insights into the structural requirements for optimal binding affinity and have guided the design of novel lead compounds.

The synthesis of 4-(aminomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-carboxaldehyde itself is a testament to the ingenuity of synthetic organic chemistry. The multi-step process typically involves functional group transformations such as nucleophilic substitution, reduction, and protection-deprotection strategies. The availability of high-quality starting materials and advanced synthetic techniques has made it possible to produce this compound in multi-kilogram quantities, sufficient for large-scale pharmaceutical applications.

In conclusion, 4-(aminomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1806066-65-8) is a pivotal intermediate in modern pharmaceutical research. Its unique structural attributes and synthetic accessibility have positioned it as a cornerstone for developing innovative therapeutic agents. As research continues to uncover new biological targets and mechanisms, this compound is likely to remain at the forefront of drug discovery efforts across various therapeutic areas.